molecular formula C12H22Si B8445498 Tert-butyl(cyclohexa-2,5-dien-1-yl)dimethylsilane

Tert-butyl(cyclohexa-2,5-dien-1-yl)dimethylsilane

Cat. No.: B8445498
M. Wt: 194.39 g/mol
InChI Key: FBLVZPLDSXKTKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl(cyclohexa-2,5-dien-1-yl)dimethylsilane is a useful research compound. Its molecular formula is C12H22Si and its molecular weight is 194.39 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H22Si

Molecular Weight

194.39 g/mol

IUPAC Name

tert-butyl-cyclohexa-2,5-dien-1-yl-dimethylsilane

InChI

InChI=1S/C12H22Si/c1-12(2,3)13(4,5)11-9-7-6-8-10-11/h7-11H,6H2,1-5H3

InChI Key

FBLVZPLDSXKTKS-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C)(C)C1C=CCC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

1,4,-Cyclohexadiene (3.76 mL, 40 mmol, 1 eq.) was dissolved in THF (64 mL) and cooled to −78° C. s-BuLi (40 mL, 44 mmol, 1.1 eq.) was added dropwise and the resulting suspension was treated with TMEDA (6.12 mL, 40 mmol, 1 eq.). The reaction mixture was allowed to warm to −45° C. over 2 hours, TBDMSCl (6.6 g, 44 mmol, 1.1 eq.) in THF (20 mL) was added dropwise and the reaction stirred at room temperature for 1 hour. The reaction was quenched with Et2O and H2O and then extracted with Et2O (3×100 mL). The combined organic layers were washed with sat. NH4.Cl (aq.) (100 mL) and brine (100 mL), dried over MgSO4 and the solvent removed in vacuo. Distillation using Kugelrohr apparatus (125° C., 43 mbar) afforded the product as a colourless oil (5.9 g, 31 mmol, 77% yield). 1H NMR (CDCl3) δ 5.74 (2H, m, H-5), 5.55 (2H, m, H-6), 2.70 (2H, m, H-7), 2.41 (1H, m, H-4), 0.95 (9H, s, H-1), 0.01 (6H, s, H-3); C13 NMR (100 MHz, CDCl3) δ 134.5 (C-4), 121.2 (C-5), 29.3 (C-4), 27.2 (C-7), 26.2 (C-1), 17.7 (C-2), −6.2 (C-3); IR (neat, cm−1) 3029 (m, C—H), 2956 (m, C—H), 1667 (w, C═C); MS (CI, m/z) 195.16 [M+H+].
Quantity
3.76 mL
Type
reactant
Reaction Step One
Name
Quantity
64 mL
Type
solvent
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step Two
Name
Quantity
6.12 mL
Type
reactant
Reaction Step Three
Quantity
6.6 g
Type
reactant
Reaction Step Four
Name
Quantity
20 mL
Type
solvent
Reaction Step Four
Yield
77%

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